![molecular formula C10H14ClNO B1448227 5-(Furan-2-yl)-4-methyl-1,2,3,6-tetrahydropyridine hydrochloride CAS No. 1803600-41-0](/img/structure/B1448227.png)
5-(Furan-2-yl)-4-methyl-1,2,3,6-tetrahydropyridine hydrochloride
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Overview
Description
5-(Furan-2-yl)-4-methyl-1,2,3,6-tetrahydropyridine hydrochloride (5-FPH-HCl) is an organic compound that is used in a variety of scientific and laboratory applications. It is a cyclic amine that is composed of a five-membered ring containing a nitrogen atom and four carbon atoms. 5-FPH-HCl is an important research tool due to its unique structure and properties. It has been used in the synthesis of various compounds and in the study of biochemical and physiological processes.
Scientific Research Applications
Synthesis and Pharmacological Interest
5-(Furan-2-yl)-4-methyl-1,2,3,6-tetrahydropyridine hydrochloride is a compound of interest in synthetic chemistry and pharmacology due to its structural features. It shares similarities with various heterocyclic compounds synthesized for their potential pharmacological activities. The synthesis of related compounds has been extensively explored to incorporate pharmacophoric substituents that could lead to novel biological activities. For example, the synthesis of new trans-2-benzyl-3-(furan-2-yl)-4-substituted-1,2,3,4-tetrahydroisoquinolinones demonstrates the potential of furan-containing compounds in generating pharmacologically interesting molecules (Kandinska, Kozekov, & Palamareva, 2006).
Biological Activity and Molecular Design
Compounds bearing the 5-(furan-2-yl)-4-methyl-1,2,3,6-tetrahydropyridine scaffold have been synthesized and evaluated for various biological activities, including antibacterial, antifungal, and anti-tubercular properties. For instance, a series of derivatives were synthesized and screened for their anti-bacterial, anti-fungal, and anti-tubercular activity, showcasing the versatility of this scaffold in drug discovery (Akhaja & Raval, 2012).
Chemical Transformations and Structural Analysis
The chemical reactivity and structural analysis of furan-containing compounds, including those related to this compound, have been subjects of detailed study. These investigations aim to understand the conformational preferences and reactivity patterns of such molecules, which are crucial for their potential applications in medicinal chemistry and material science. Studies include the examination of elimination products and the stereochemistry of related compounds, providing insights into their structural dynamics and potential for chemical modifications (Casy, Beckett, Iorio, & Youssef, 1966).
Environmental and Analytical Applications
Beyond pharmacological interests, furan derivatives, including those structurally related to this compound, find applications in environmental science and analytical chemistry. For instance, furan-based fluorescent chemosensors have been developed for the detection of metal ions in environmental samples, demonstrating the utility of furan compounds in sensitive and selective chemical sensing technologies (Seenan, Manickam, & Kulathu Iyer, 2021).
properties
IUPAC Name |
5-(furan-2-yl)-4-methyl-1,2,3,6-tetrahydropyridine;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NO.ClH/c1-8-4-5-11-7-9(8)10-3-2-6-12-10;/h2-3,6,11H,4-5,7H2,1H3;1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LADBINPOXUXVJE-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(CNCC1)C2=CC=CO2.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14ClNO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
199.68 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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